Cas no 89756-57-0 (D-Glucose,2-deoxy-2-[[1-oxo-3-[(1-oxotetradecyl)oxy]tetradecyl]amino]-, 4-(dihydrogenphosphate) 3-tetradecanoate)

• Product Name: D-Glucose,2-deoxy-2-[[1-oxo-3-[(1-oxotetradecyl)oxy]tetradecyl]amino]-, 4-(dihydrogenphosphate) 3-tetradecanoate
• CAS No: 89756-57-0
• MF: C₄₈H₉₂NO₁₂P
• MW: 906.217357635498
• CID: 724013
• Update Time: 2024-01-31

D-Glucose,2-deoxy-2-[[1-oxo-3-[(1-oxotetradecyl)oxy]tetradecyl]amino]-, 4-(dihydrogenphosphate) 3-tetradecanoate Chemical and Physical Properties

Names and Identifiers

• D-Glucose,2-deoxy-2-[[1-oxo-3-[(1-oxotetradecyl)oxy]tetradecyl]amino]-, 4-(dihydrogenphosphate) 3-tetradecanoate
• GLA 27
• D-Glucose, 2-deoxy-2-[[1-oxo-3-[(1-oxotetradecyl)oxy]tetradecyl]amino]-, 4-(dihydrogen phosphate) 3-tetradecanoate

• Inchi： 1S/C48H92NO12P/c1-4-7-10-13-16-19-21-24-27-30-33-36-45(54)59-41(35-32-29-26-23-18-15-12-9-6-3)38-44(53)49-42(39-50)47(48(43(52)40-51)61-62(56,57)58)60-46(55)37-34-31-28-25-22-20-17-14-11-8-5-2/h39,41-43,47-48,51-52H,4-38,40H2,1-3H3,(H,49,53)(H2,56,57,58)/t41?,42-,43+,47+,48+/m0/s1
• InChI Key： SOZNVTRORYUXFD-NPIQVXMPSA-N
• SMILES： O=C[C@H](NC(=O)CC(OC(=O)CCCCCCCCCCCCC)CCCCCCCCCCC)[C@@H](OC(=O)CCCCCCCCCCCCC)[C@H](OP(O)(O)=O)[C@@H](CO)O

Computed Properties

• Exact Mass: 905.635714
• Monoisotopic Mass: 905.635714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 62
• Rotatable Bond Count: 48
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 206

Experimental Properties

• Density: 1.061
• Refractive Index: 1.489
• pka: 1.73±0.10(Predicted)